Cas no 1346597-54-3 (2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride)

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride is a fluorinated amino acid derivative with potential applications in pharmaceutical and biochemical research. Its structure features a difluoro-substituted propanoic acid backbone and a methylamino group, which may enhance metabolic stability and bioavailability. The hydrochloride salt form improves solubility, facilitating handling in synthetic and analytical workflows. This compound is particularly valuable as a building block in medicinal chemistry, where its unique fluorine substitution pattern can influence binding affinity and pharmacokinetic properties. Its well-defined chemical properties make it suitable for use in peptide modification, enzyme inhibition studies, and the development of novel bioactive molecules.

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride structure

1346597-54-3 structure

Product Name:2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride

CAS No:1346597-54-3

MF:C₄H₈ClF₂NO₂

MW:175.561627388

MDL:MFCD20491408

CID:1056878

PubChem ID:26192122

Update Time:2025-10-17

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride
- (3R)-3-(4-fluorophenoxy)pyrrolidine
- 2,2-Difluoro-3-(methylamino)propanoicacidhydrochloride
- A887846
- 2,2-Difluoro-3-(MethylaMino)propanoic Acid HCl
- AKOS022184138
- F53124
- 1346597-54-3
- SY016720
- CS-0217537
- EN300-7655237
- MFCD20491408
- 2,2-difluoro-3-(methylamino)propanoic acid;hydrochloride
- MDL： MFCD20491408
- Inchi： 1S/C4H7F2NO2.ClH/c1-7-2-4(5,6)3(8)9;/h7H,2H2,1H3,(H,8,9);1H
- InChI Key： NLPGSAKVSPCHEQ-UHFFFAOYSA-N
- SMILES： Cl.FC(C(=O)O)(CNC)F

Computed Properties

Exact Mass: 181.09000
Monoisotopic Mass: 181.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26000
LogP: 1.89520

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM122299-1g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95%	1g	$351	2021-08-05
Chemenu	CM122299-1g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95%	1g	$***	2023-03-30
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY016720-1g	2,2-Difluoro-3-(methylamino)propanoic Acid Hydrochloride	1346597-54-3	≥95%	1g	¥3354.84	2023-09-15
Apollo Scientific	PC510102-1g	2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3		1g	£553.00	2023-09-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC14105-5g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95%	5g	$1810	2023-09-07
eNovation Chemicals LLC	D256584-1g	2,2-Difluoro-3-(methylamino)propanoic Acid Hydrochloride	1346597-54-3	95%	1g	$430	2024-07-20
Enamine	EN300-7655237-0.05g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95.0%	0.05g	$100.0	2025-02-22
Enamine	EN300-7655237-0.1g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95.0%	0.1g	$149.0	2025-02-22
Enamine	EN300-7655237-0.25g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95.0%	0.25g	$212.0	2025-02-22
Enamine	EN300-7655237-0.5g	2,2-difluoro-3-(methylamino)propanoic acid hydrochloride	1346597-54-3	95.0%	0.5g	$334.0	2025-02-22

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1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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Cas no 1346597-54-3 (2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride)

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Pricemore >>

2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride Related Literature

Related Categories

1346597-54-3 (2,2-Difluoro-3-(methylamino)propanoic acid hydrochloride) Related Products